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Compound of Interest

Compound Name:
N-(3-Nitrobenzyl)-2-

phenylethanamine

Cat. No.: B079550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(3-Nitrobenzyl)-2-
phenylethanamine, including its chemical properties, a detailed experimental protocol for its

synthesis, and a discussion of its potential, though currently undocumented, role in biological

systems.

Chemical and Physical Properties
N-(3-Nitrobenzyl)-2-phenylethanamine, with the CAS number 104720-70-9, is a secondary

amine featuring a phenethylamine backbone N-substituted with a 3-nitrobenzyl group.[1] Its

chemical structure and key properties are summarized below.
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Property Value Reference

CAS Number 104720-70-9 [1]

Molecular Formula C₁₅H₁₆N₂O₂ [1]

Molecular Weight 256.30 g/mol [1]

IUPAC Name
N-[(3-nitrophenyl)methyl]-2-

phenylethanamine
[1]

Synonyms

(3-Nitrobenzyl)(2-

phenylethyl)amine, N-(3-

Nitrobenzyl)phenethylamine

[1]

Synthesis via Reductive Amination
The most direct and widely applicable method for the synthesis of N-(3-Nitrobenzyl)-2-
phenylethanamine is the reductive amination of 3-nitrobenzaldehyde with 2-

phenylethanamine. This one-pot reaction involves the formation of an intermediate imine, which

is subsequently reduced to the target secondary amine.

Experimental Protocol
This protocol is a generalized procedure based on established methods for reductive

amination.[2][3][4][5]

Materials:

3-Nitrobenzaldehyde

2-Phenylethanamine (Phenethylamine)

Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Acetic acid (glacial)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Silica gel for column chromatography (optional, for purification)

Procedure:

Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), add 3-nitrobenzaldehyde (1.0 equivalent).

Solvent and Amine Addition: Dissolve the aldehyde in a suitable solvent such as

dichloromethane or 1,2-dichloroethane. To this solution, add 2-phenylethanamine (1.0-1.2

equivalents).

Acid Catalyst: Add a catalytic amount of glacial acetic acid (e.g., 0.1 equivalents) to facilitate

imine formation.

Stirring: Stir the reaction mixture at room temperature for 1-2 hours to allow for the formation

of the imine intermediate.

Reducing Agent Addition: In portions, carefully add the reducing agent, sodium

triacetoxyborohydride (1.2-1.5 equivalents), to the stirring solution. The reaction is typically

exothermic.

Reaction Monitoring: Continue to stir the reaction at room temperature. Monitor the progress

of the reaction by thin-layer chromatography (TLC) until the starting materials are consumed

(typically 12-24 hours).

Work-up:
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Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution to

neutralize the acetic acid and decompose the excess reducing agent.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by silica gel column chromatography, eluting

with a gradient of ethyl acetate in hexanes, to yield the pure N-(3-Nitrobenzyl)-2-
phenylethanamine.

Safety Precautions:

Handle all chemicals in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Sodium triacetoxyborohydride and sodium cyanoborohydride are moisture-sensitive and

should be handled with care. Sodium cyanoborohydride can release toxic hydrogen cyanide

gas upon contact with acid.

Synthesis Workflow
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Caption: Reductive amination workflow for the synthesis of N-(3-Nitrobenzyl)-2-
phenylethanamine.

Biological Activity and Signaling Pathways
As of the date of this publication, there is no publicly available scientific literature detailing

specific biological studies, mechanisms of action, or signaling pathway involvement for N-(3-
Nitrobenzyl)-2-phenylethanamine.

However, the structural motifs present in the molecule, namely the nitrobenzyl and

phenethylamine moieties, are found in various biologically active compounds. The

nitroaromatic group is a known pharmacophore in certain antimicrobial and anticancer agents,

often exerting its effect through bioreduction to reactive intermediates.[6][7] The

phenethylamine scaffold is a core component of many neurotransmitters and psychoactive

drugs.
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Given the lack of specific data, any discussion of the biological role of N-(3-Nitrobenzyl)-2-
phenylethanamine would be purely speculative. Researchers in drug discovery may consider

this compound as a novel scaffold for screening in various assays, particularly those related to

oncology, neurology, or infectious diseases.

Hypothetical Screening Workflow
For professionals in drug development, a potential high-level workflow for investigating the

biological activity of this compound is outlined below.

Compound Synthesis

Purity & Characterization

High-Throughput Screening

Hit Identification

Dose-Response & IC50

Mechanism of Action Studies

Lead Optimization
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Caption: A generalized workflow for the initial biological evaluation of a novel chemical entity.

Conclusion
N-(3-Nitrobenzyl)-2-phenylethanamine is a readily synthesizable compound via reductive

amination. While its physicochemical properties are documented, its biological activity remains

unexplored. This technical guide provides the necessary information for its synthesis and

characterization, paving the way for future investigations into its potential therapeutic

applications. Researchers are encouraged to explore the bioactivity of this compound to

uncover any potential roles in cellular signaling and its utility in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079550?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

